Cas no 173589-92-9 (3,4,5-trifluoro-2-nitrobenzoyl Chloride)

3,4,5-Trifluoro-2-nitrobenzoyl chloride is a fluorinated aromatic acyl chloride derivative, primarily used as a versatile intermediate in organic synthesis. Its key advantages include high reactivity due to the electron-withdrawing effects of the nitro and trifluoromethyl groups, facilitating efficient acylation reactions. The presence of multiple fluorine atoms enhances its stability and selectivity in nucleophilic substitutions, making it valuable for constructing complex fluorinated compounds. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated motifs are critical for bioactivity. It should be handled under anhydrous conditions due to its moisture sensitivity. Proper storage and handling are essential to maintain its reactivity and purity.

3,4,5-trifluoro-2-nitrobenzoyl Chloride structure

173589-92-9 structure

Product Name:3,4,5-trifluoro-2-nitrobenzoyl Chloride

CAS No:173589-92-9

MF:C₇HClF₃NO₃

MW:239.535951375961

MDL:MFCD03094231

CID:1358505

PubChem ID:2775766

Update Time:2025-10-11

3,4,5-trifluoro-2-nitrobenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

- 3,4,5-trifluoro-2-nitrobenzoyl Chloride
- AGN-PC-00LEUL
- 2-nitro-3-(phenylsulfonylmethyl)pyridine
- ACMC-20letd
- Pyridine, 2-nitro-3-[(phenylsulfonyl)methyl]-
- 2-nitro-3,4,5-trifluorobenzoyl chloride
- CTK3A5154
- AGN-PC-00LEUL; 2-nitro-3-(phenylsulfonylmethyl)pyridine; ACMC-20letd; Pyridine, 2-nitro-3-[(phenylsulfonyl)methyl]-; 2-nitro-3,4,5-trifluorobenzoyl chloride; CTK3A5154;
- 173589-92-9
- AKOS037655361
- MFCD03094231
- PS-10699
- 2-Nitro-3,4,5-trifluorobenzoylchloride
- MDL： MFCD03094231
- Inchi： 1S/C7HClF3NO3/c8-7(13)2-1-3(9)4(10)5(11)6(2)12(14)15/h1H
- InChI Key： AQWSIWXYNSYACC-UHFFFAOYSA-N
- SMILES： ClC(C1C=C(C(=C(C=1[N+](=O)[O-])F)F)F)=O

Computed Properties

Exact Mass: 238.95973
Monoisotopic Mass: 238.9597051g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 62.9Å²

Experimental Properties

PSA: 60.21

3,4,5-trifluoro-2-nitrobenzoyl Chloride Security Information

Hazard Statement： Corrosive
Hazardous Material Identification：

3,4,5-trifluoro-2-nitrobenzoyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC3930-1g	2-Nitro-3,4,5-trifluorobenzoyl chloride	173589-92-9		1g	£27.00	2023-09-02
Apollo Scientific	PC3930-5g	2-Nitro-3,4,5-trifluorobenzoyl chloride	173589-92-9		5g	£51.00	2023-09-02
Apollo Scientific	PC3930-10g	2-Nitro-3,4,5-trifluorobenzoyl chloride	173589-92-9		10g	£92.00	2023-09-02
abcr	AB229374-1 g	2-Nitro-3,4,5-trifluorobenzoyl chloride	173589-92-9		1 g	€127.20	2023-07-20
abcr	AB229374-5 g	2-Nitro-3,4,5-trifluorobenzoyl chloride	173589-92-9		5 g	€205.50	2023-07-20
abcr	AB229374-10 g	2-Nitro-3,4,5-trifluorobenzoyl chloride	173589-92-9		10 g	€339.00	2023-07-20
abcr	AB229374-1g	2-Nitro-3,4,5-trifluorobenzoyl chloride; .	173589-92-9		1g	€311.80	2025-02-18
abcr	AB229374-5g	2-Nitro-3,4,5-trifluorobenzoyl chloride; .	173589-92-9		5g	€546.20	2025-02-18
abcr	AB229374-10g	2-Nitro-3,4,5-trifluorobenzoyl chloride; .	173589-92-9		10g	€800.20	2025-02-18
1PlusChem	1P00BAR8-1g	2-NITRO-3,4,5-TRIFLUOROBENZOYL CHLORIDE	173589-92-9	95%	1g	$229.00	2025-02-25